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Compound of Interest

Compound Name: 1-Pentanesulfonic acid

Cat. No.: B1217326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

1-Pentanesulfonic acid and its sodium salt are valuable reagents in various laboratory and

manufacturing processes, particularly in applications like High-Performance Liquid

Chromatography (HPLC). A thorough understanding of its safety profile and proper handling

procedures is paramount to ensure the well-being of laboratory personnel and the integrity of

research. This technical guide provides a comprehensive overview of the safety data and

handling precautions for 1-Pentanesulfonic acid, drawing from multiple safety data sheets

(SDS).

Physicochemical Properties
Understanding the fundamental physical and chemical properties of a substance is the first

step in safe handling. 1-Pentanesulfonic acid is typically encountered as its sodium salt,

which is a white, crystalline solid.
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Property Value References

Chemical Formula C₅H₁₁NaO₃S (Sodium Salt) [1][2]

Molecular Weight
174.19 g/mol (Anhydrous

Sodium Salt)
[1][3]

192.22 g/mol (Monohydrate

Sodium Salt)
[4]

Appearance White crystalline powder [1][3]

Odor Odorless [1][3]

Melting Point >300 °C [1][4]

Solubility Soluble in water [3]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 1-Pentanesulfonic acid and its sodium salt are classified as irritants.

Hazard
Classification

Category
GHS Hazard
Statement

References

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[5][6][7]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[5][6][7]

Specific target organ

toxicity — single

exposure

Category 3
H335: May cause

respiratory irritation
[6][7][8]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid measures are crucial. The

following table summarizes the recommended procedures.
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Exposure Route First-Aid Protocol References

Inhalation

Remove the individual to fresh

air. If breathing is difficult, give

oxygen. Seek medical

attention if symptoms persist.

[1][4][9]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing. Get

medical attention if irritation

develops or persists.

[4][9][10]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Get medical

attention.

[1][4][9]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water and give 2-4

cupfuls of milk or water. Never

give anything by mouth to an

unconscious person. Get

medical aid.

[2][4][9]

Handling and Storage Protocols
Adherence to proper handling and storage protocols is essential to minimize the risk of

exposure and maintain the chemical's stability.

Handling:
Ensure adequate ventilation in the work area.[9][11]
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Avoid breathing dust.[4][12]

Do not get in eyes, on skin, or on clothing.[11][13]

Wash hands thoroughly after handling.[2][11]

Wear appropriate personal protective equipment (PPE).[4][9]

Storage:
Keep container tightly closed in a dry, cool, and well-ventilated place.[4][8][11]

Store away from incompatible materials such as strong oxidizing agents.[4][9]

Protect from moisture.[1][13]

Personal Protective Equipment (PPE)
The use of appropriate PPE is a critical barrier against exposure.
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PPE Type Specifications References

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[9][10]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[4][9][10]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

[9][10]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safe cleanup.
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Spill Size
Containment and Cleanup
Procedure

References

Small Spill

Use appropriate tools to put

the spilled solid in a

convenient waste disposal

container. Finish cleaning by

spreading water on the

contaminated surface and

dispose of according to local

and regional authority

requirements.

[4]

Large Spill

Use a shovel to put the

material into a convenient

waste disposal container.

Avoid generating dust. Provide

ventilation.

[4][11]

Fire-Fighting Measures
While not highly flammable, 1-Pentanesulfonic acid can be combustible at high temperatures.

Aspect Details References

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.

[2][8][14]

Unsuitable Extinguishing

Media

Do not use a heavy water

stream.
[1][14]

Hazardous Combustion

Products

Carbon monoxide, carbon

dioxide, sulfur oxides, and

sodium oxides.

[2][4][7]

Firefighter Protection

Wear a self-contained

breathing apparatus (SCBA)

and full protective gear.

[7][8]
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Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 1-
Pentanesulfonic acid, from preparation to disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1217326?utm_src=pdf-body
https://www.benchchem.com/product/b1217326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Emergency Response

Post-Handling

Assess Hazards
(SDS Review)

Select & Don PPE
(Gloves, Goggles, Lab Coat)

Ensure Ventilation
(Fume Hood)

Weighing & Transfer
(Avoid Dust Generation)

Solution Preparation
(Add to Solvent)

Spill Cleanup
(Follow Protocol)

If Spill Occurs

Exposure Response
(First Aid)

If Exposure Occurs

If Spill OccursIf Exposure Occurs

Decontaminate Work Area

Properly Store Chemical

Dispose of Waste
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Caption: Workflow for Safe Handling of 1-Pentanesulfonic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1217326?utm_src=pdf-custom-synthesis
https://www.lobachemie.com/lab-chemical-msds/MSDS-1PENTANE-SULPHONIC-ACID-SODIUM-SALT-ANHYDROUS-CASNO-22767-49-05141-EN.aspx
https://www.himediadownloads.com/MSDS/RM833.pdf
https://mubychem.com/1pentanesulfonicacidsodiumsalt-manufacturers-sodiumpentanesulfonate.html
https://www.oxfordlabchem.com/msds/(P-06669)%201-PENTANE%20SULPHONIC%20ACID%20SODIUM%20SALT%2099%20AR-HPLC.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Pentanesulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1-pentanesulfonic-acid_-sodium-salt
https://pubchem.ncbi.nlm.nih.gov/compound/1-pentanesulfonic-acid_-sodium-salt
https://www.fishersci.com/store/msds?partNumber=O4068100&productDescription=1PENTNSULFNIC+AC+SOD+HPLC+100G&vendorId=VN00033897&countryCode=US&language=en
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/918
https://pim-resources.coleparmer.com/sds/01747.pdf
https://www.fishersci.com/store/msds?partNumber=AA15714&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://www.solumetrics.co.uk/files/ww/pentane-sass-msds.pdf
https://sdfine.com/media/catalog/product/attachment/74096MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1PENTANE-SULPHONIC-ACID-SODIUM-SALT-MONOHYDRATE-CASNO-207605-40-05140-EN.aspx
https://www.oxfordlabchem.com/msds/(P-06668)%201-PENTANE%20SULPHONIC%20ACID%20SODIUM%20SALT%2099%20ARHPLC%20(ANHYDROUS).pdf
https://www.benchchem.com/product/b1217326#1-pentanesulfonic-acid-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1217326#1-pentanesulfonic-acid-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1217326#1-pentanesulfonic-acid-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1217326#1-pentanesulfonic-acid-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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